(1,3-benzodioxol-5-ylmethylene)[3-(1H-imidazol-1-yl)propyl]amine

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-N-(3-imidazol-1-ylpropyl)methanimine
• InChI: InChI=1S/C14H15N3O2/c1(6-17-7-5-16-10-17)4-15-9-12-2-3-13-14(8-12)19-11-18-13/h2-3,5,7-10H,1,4,6,11H2
• InChI Key: NGRPUNQWOFMZGT-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=NCCCN3C=CN=C3
• Molecular Formula: C14H15N3O2
• Molecular Weight: 257.29 g/mol

Description

(1,3-benzodioxol-5-ylmethylene)[3-(1H-imidazol-1-yl)propyl]amine, also known as MDL-100,907, is a selective antagonist of the serotonin 5-HT2A receptor. It has been extensively studied for its potential use in treating various psychiatric and neurological disorders.

Mechanism of Action

(1,3-benzodioxol-5-ylmethylene)[3-(1H-imidazol-1-yl)propyl]amine works by selectively blocking the serotonin 5-HT2A receptor. This receptor is involved in the regulation of various physiological processes, including mood, cognition, and perception. By blocking this receptor, this compound can modulate these processes and potentially alleviate the symptoms associated with various psychiatric and neurological disorders.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine release in the prefrontal cortex, which may contribute to its efficacy in treating schizophrenia and other disorders. In addition, it has been shown to modulate the activity of various neurotransmitter systems, including serotonin, glutamate, and GABA.

Advantages and Limitations for Lab Experiments

(1,3-benzodioxol-5-ylmethylene)[3-(1H-imidazol-1-yl)propyl]amine has several advantages for use in laboratory experiments. It is highly selective for the serotonin 5-HT2A receptor, which allows for precise modulation of this receptor without affecting other neurotransmitter systems. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several potential future directions for research on (1,3-benzodioxol-5-ylmethylene)[3-(1H-imidazol-1-yl)propyl]amine. One area of interest is its potential use in combination with other drugs for the treatment of various disorders. Another area of interest is its potential use in neuroimaging studies to better understand the neural mechanisms underlying its effects. Additionally, further research is needed to fully elucidate the potential therapeutic applications of this compound in various psychiatric and neurological disorders.

Synthesis Methods

The synthesis of (1,3-benzodioxol-5-ylmethylene)[3-(1H-imidazol-1-yl)propyl]amine involves several steps starting with the reaction of 1-(1,3-benzodioxol-5-yl)ethanone with ethylamine to form 1-(1,3-benzodioxol-5-yl)-N-ethylmethanamine. The intermediate is then reacted with 3-(1H-imidazol-1-yl)propylamine to form the final product.

Scientific Research Applications

(1,3-benzodioxol-5-ylmethylene)[3-(1H-imidazol-1-yl)propyl]amine has been extensively studied for its potential use in treating various psychiatric and neurological disorders. It has been shown to have efficacy in treating schizophrenia, depression, anxiety, and addiction. In addition, it has been investigated for its potential use in treating Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.